Cas no 130-85-8 (Pamoic Acid)

• Product Name: Pamoic Acid
• CAS No: 130-85-8
• MF: C₂₃H₁₆O₆
• MW: 388.369546890259
• MDL: MFCD00004079
• CID: 36254
• PubChem ID: 87574904
• Update Time: 2025-04-18

Pamoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis(3-hydroxy-2-naphthoic acid)
• 4,4-Methylenebis[3-hydroxy-2-naphthalenecarboxylic acid]
• Embonic acid~4,4-Methylenebis(3-hydroxy-2-naphthoic acid)
• 3,3-dihydroxy-4,4-methylenedi(2-naphthoic acid)
• 2,2-dihydroxy-1,1-dinaphthylmethane-3,3-dicarboxylic acid
• Embonic acid
• Pamoic acid
• 4,4-Methylenebis(3-Hydroxy-2-Naphthoic Acid)
• EMBONIC ACID(RG)
• 1,1'-Methylene-bis(2-hydroxy-3-naphthoic acid)
• EMBIONIC ACID
• Pamoic
• PAMOIC ACID FREE ACID
• PAMOIC ACID pure
• 4,4'-Methylenebis[3-hydroxy-2-naphthalenecarboxylic acid]
• PaMoic aci
• Pamic acid
• PalMer acid
• Pamoic Acid (250 mg)
• PamoicAcid98%
• NCI30188
• 4-[(3-carboxy-2-oxidanyl-naphthalen-1-yl)methyl]-3-oxidanyl-naphthalene-2-carboxylic acid
• 4-10-00-02362 (Beilstein Handbook Reference)
• PAMOIC ACID [WHO-DD]
• 2-Naphthalenecarboxylic acid, 4,4'-methylenebis[3-hydroxy-
• SY038966
• Tox21_113446
• NCIStruc2_001188
• EINECS 204-998-0
• Pamoic Acid,(S)
• W-108343
• MLS006011716
• 3,3'-Dihydroxy-4,4'-methylenedi(2-naphthoic acid)
• 2-Naphthoic acid,4'-methylenebis[3-hydroxy-
• Pamoic acid, United States Pharmacopeia (USP) Reference Standard
• 4,4?-METHYLENEBIS(3-HYDROXY-2-NAPHTHOIC ACID)
• A806156
• HMS3749I13
• Pamoic acid 98+% (HPLC)
• NCGC00013369-03
• 4,4'-methylenedi(3-hydroxy-2-naphthoic acid)
• CAS-130-85-8
• Embonic acid, 98%
• BDBM38549
• NCI60_002537
• NCGC00013369
• MLS004773913
• 4,4 inverted exclamation mark -Methylenebis(3-hydroxy-2-naphthoic Acid)
• 2-Naphthalenecarboxylic acid, 4,4'-methylenebis(3-hydroxy-
• PAMOIC ACID [USP-RS]
• NCGC00096485-02
• 4,4'-Methylen-bis-(3-hydroxy-2-naphthoesaeure)
• JBR
• BCP17325
• AKOS002347371
• 2-Naphthoic acid, 4,4'-methylenebis(3-hydroxy-
• CS-B1767
• AMY13635
• NSC-40132
• BRN 0901319
• P0761
• NSC 30188
• Pamosaeure
• NCIStruc1_001097
• 130-85-8
• 2,2'-Dihydroxy-1,1'-dinaphthylmethane-3,3'-dicarboxylic acid
• CCG-37117
• 4-[(3-carboxy-2-hydroxy-1-naphthalenyl)methyl]-3-hydroxy-2-naphthalenecarboxylic acid;2-[2-[4-[(4-chlorophenyl)-phenylmethyl]-1-piperazinyl]ethoxy]ethanol
• Oprea1_344667
• DTXSID9048984
• SMR000544945
• Q411413
• cid_25096
• Pamoic acid, >=97.0% (T)
• DTXCID9028910
• 4-[(3-carboxy-2-hydroxynaphthalen-1-yl)methyl]-3-hydroxynaphthalene-2-carboxylic acid
• 1,1'-Dinaphthylmethan-2,2'-dihydroxy-3,3'-dicarbonsaeure
• NSC30188
• AI3-14604
• Pamoic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-[(3-carboxy-2-hydroxy-1-naphthyl)methyl]-3-hydroxy-2-naphthoic acid;2-[2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazino]ethoxy]ethanol
• NS00005701
• HY-W008613
• L019618
• 4,4'-methylenebis(3-hydroxy-2-naphthalenecarboxylic acid)
• C23H16O6
• 4,4'-Methylen-bis-(3-hydroxy-2-naphthoesaeure
• 108626-78-4
• FT-0631761
• AC8068
• CHEMBL177880
• UNII-7RRQ8QZ38N
• 2-Naphthalenecarboxylic acid,4'-methylenebis[3-hydroxy-
• 7RRQ8QZ38N
• PAMOIC ACID [MI]
• NSC40132
• NCGC00096485-01
• NCGC00013369-02
• 4-[(3-carboxy-2-hydroxy-1-naphthyl)methyl]-3-hydroxy-naphthalene-2-carboxylic acid
• Embonic acid, Pamoic acid
• MFCD00004079
• 4,4'-methylenebis(3-hydroxynaphthalene-2-carboxylic acid)
• NSC-30188
• CHEBI:50186
• SCHEMBL5721
• KS-5172
• 4-[(3-carboxy-2-oxidanyl-naphthalen-1-yl)methyl]-3-oxidanyl-naphthalene-2-carboxylic acid;2-[2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]ethanol
• GTPL2920
• Embonicacid
• Pamoic acid,98.5%
• BRD-K82118441-001-03-7
• STK793148
• DS-005180
• 4,4'-methanediylbis(3-hydroxynaphthalene-2-carboxylic acid)
• NCGC00013369-07
• DB-014958
• Pamoic Acid

• MDL： MFCD00004079
• Inchi： 1S/C23H16O6/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29/h1-10,24-25H,11H2,(H,26,27)(H,28,29)
• InChI Key： WLJNZVDCPSBLRP-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2C=CC=CC=2C=1CC1=C(C(C(=O)O)=CC2C=CC=CC1=2)O
• BRN： 901319

Computed Properties

• Exact Mass: 388.09500
• Monoisotopic Mass: 388.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.8
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Color/Form: Yellow crystals were obtained from pyridine crystals.
• Density: 1.2472 (rough estimate)
• Melting Point: ≥300 °C (dec.)
• Boiling Point: 434.1°C (rough estimate)
• Flash Point: 356.5ºC
• Refractive Index: 1.4593 (estimate)
• Solubility: Soluble in nitrobenzene, pyridine
• Water Partition Coefficient: Almost insoluble
• PSA: 115.06000
• LogP: 4.39140
• Merck: 7005
• Solubility: Insoluble in water, alcohol, benzene, ether and acetic acid, slightly soluble in chloroform and pyridine

Pamoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QL2180000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD127229)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients